1-(4-Isopropoxyphenyl)hexan-2-one

• IUPAC Name: 1-(4-propan-2-yloxyphenyl)hexan-2-one
• InChI: InChI=1S/C15H22O2/c1-4-5-6-14(16)11-13-7-9-15(10-8-13)17-12(2)3/h7-10,12H,4-6,11H2,1-3H3
• InChI Key: PGLNDRQPPYYIQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CC1=CC=C(C=C1)OC(C)C
• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol

Description

Synthesis Analysis

The synthesis of 1-(4-Isopropoxyphenyl)hexan-2-one involves a multi-step reaction. The steps include:

• Heating at 200 - 220 °C for 3 hours

Scientific Research Applications

Molecular Structure and Chemical Properties

Research on compounds with complex aryl-aryl single bonds, such as in the study of 18,18'-Dihexyl[9,9']biphenanthro[9,10-b]triphenylene, demonstrates the exploration of molecular structures that possess unique properties due to their highly strained and hindered bonds. These studies contribute to our understanding of molecular dynamics, bonding energies, and the potential for creating new materials with specific characteristics (Hilton et al., 2008).

Photochemical Stability and Reactivity

Investigations into the photochemistry of compounds like 5-hexen-2-one provide valuable insights into the stability and reactivity of organic compounds under various conditions. Such studies are crucial for applications in materials science, photophysics, and the development of photoreactive compounds (Srinivasan, 1960).

Novel Materials and Polymers

The synthesis and characterization of materials with specific functional groups or structural features offer insights into the development of novel polymers and materials. For example, research on hexakis(2,6-diethylphenyl)pentastanna[1.1.1]propellane highlights advancements in materials science, particularly in the synthesis of compounds with unique properties for industrial applications (Sita & Bickerstaff, 1989).

Thermotropic Dendrimers

The exploration of "willowlike" thermotropic dendrimers showcases the potential of organic compounds in creating responsive, structured materials that can change properties with temperature. These materials are of interest for their applications in smart materials and responsive systems (Percec et al., 1994).

Electron Transfer and Conductivity

Studies on macromolecules with multiple redox-active sites, such as those described by Rathore et al., contribute to our understanding of electron transfer processes. These findings have implications for the development of electronic materials and devices that rely on efficient charge transport (Rathore et al., 2001).